Cas no 654653-92-6 ((1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol)

• Product Name: (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol
• CAS No: 654653-92-6
• MF: C₆₄H₆₂Br₂N₄O₄
• MW: 1111.0095
• MDL: MFCD32705000
• CID: 4654929
• PubChem ID: 134817361
• Update Time: 2025-08-04

(1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol;(1
• (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol
• 3-Quinolineethanol, 6-bromo-
• C13251
• AR,
• A-phenyl-, (
• A-[2-(dimethylamino)ethyl]-2-methoxy-
• 3-Quinolineethanol,6-bromo-a-[2-(dimethylamino)ethyl]-2-methoxy-a-1-naphthalenyl-b-phenyl-, (aR,bR)-rel-
• (1R,2R)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol; (1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-(naphthalen-1-yl)-1-phenylbutan-2-ol
• A-1-naphthalenyl-
• AR)-rel-
• CS-15286
• AKOS037650767
• (1R,2R)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol;(1S,2S)-1-(6-bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol
• 654653-92-6

• MDL： MFCD32705000
• Inchi： 1S/2C32H31BrN2O2/c2*1-35(2)19-18-32(36,28-15-9-13-22-10-7-8-14-26(22)28)30(23-11-5-4-6-12-23)27-21-24-20-25(33)16-17-29(24)34-31(27)37-3/h2*4-17,20-21,30,36H,18-19H2,1-3H3/t2*30-,32+/m10/s1
• InChI Key： XZAWFWYHGFGLCN-VAPLRBOBSA-N
• SMILES： BrC1C([H])=C([H])C2C(C=1[H])=C([H])C(=C(N=2)OC([H])([H])[H])[C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@@](C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])O[H].BrC1C([H])=C([H])C2C(C=1[H])=C([H])C(=C(N=2)OC([H])([H])[H])[C@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@](C1=C([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 1110.31173g/mol
• Monoisotopic Mass: 1108.31378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 74
• Rotatable Bond Count: 16
• Complexity: 715
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2

Additional information on (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol

Research Brief on (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol (CAS: 654653-92-6)

Recent studies on the compound (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol (CAS: 654653-92-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its complex structure and unique pharmacological properties, has been the focus of several investigations aimed at understanding its mechanism of action, therapeutic applications, and synthetic pathways.

The compound's structure features a quinoline moiety, a naphthalene ring, and a phenyl group, which contribute to its diverse biological activities. Recent research has explored its role as a modulator of specific protein-protein interactions, particularly in the context of cancer therapy. Studies have demonstrated its ability to inhibit key signaling pathways involved in tumor growth and metastasis, making it a potential lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol has shown promise in the treatment of neurodegenerative diseases. Preliminary in vitro and in vivo studies have indicated its neuroprotective effects, possibly through the modulation of oxidative stress and inflammation pathways. These findings suggest a broader therapeutic potential beyond oncology.

The synthesis of this compound has also been a topic of recent research. Advances in asymmetric synthesis and catalytic methods have enabled more efficient and scalable production of (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol, addressing previous challenges related to yield and stereochemical purity. These improvements are critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic profiles. Researchers are actively investigating structural modifications to enhance its bioavailability, reduce toxicity, and improve target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1R,2R)-1-(6-Bromo-2-methoxyquinolin-3-yl)-4-(dimethylamino)-2-naphthalen-1-yl-1-phenylbutan-2-ol represents a multifaceted compound with significant potential in both cancer and neurodegenerative disease research. Continued exploration of its biological activities and synthetic pathways will be essential for unlocking its full therapeutic value.